molecular formula C23H15BrN2O5S B12137946 5-(4-Bromophenyl)-4-(2-furylcarbonyl)-3-hydroxy-1-(6-methoxybenzothiazol-2-yl)-3-pyrrolin-2-one

5-(4-Bromophenyl)-4-(2-furylcarbonyl)-3-hydroxy-1-(6-methoxybenzothiazol-2-yl)-3-pyrrolin-2-one

Cat. No.: B12137946
M. Wt: 511.3 g/mol
InChI Key: KJUCAXQWXAIMBW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a pyrrolin-2-one derivative featuring a 4-bromophenyl group at position 5, a 2-furylcarbonyl moiety at position 4, a hydroxyl group at position 3, and a 6-methoxybenzothiazole substituent at position 1. The 2-furylcarbonyl group introduces polarity and hydrogen-bonding capacity, which could affect solubility and intermolecular interactions .

Properties

Molecular Formula

C23H15BrN2O5S

Molecular Weight

511.3 g/mol

IUPAC Name

2-(4-bromophenyl)-3-(furan-2-carbonyl)-4-hydroxy-1-(6-methoxy-1,3-benzothiazol-2-yl)-2H-pyrrol-5-one

InChI

InChI=1S/C23H15BrN2O5S/c1-30-14-8-9-15-17(11-14)32-23(25-15)26-19(12-4-6-13(24)7-5-12)18(21(28)22(26)29)20(27)16-3-2-10-31-16/h2-11,19,28H,1H3

InChI Key

KJUCAXQWXAIMBW-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=C(C=C1)N=C(S2)N3C(C(=C(C3=O)O)C(=O)C4=CC=CO4)C5=CC=C(C=C5)Br

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substitution Patterns on the Benzothiazole Ring

  • 6-Fluoro vs. 6-Methoxy Substitution: The compound 5-(4-Bromophenyl)-1-(6-fluorobenzothiazol-2-yl)-4-(2-furylcarbonyl)-3-hydroxy-3-pyrrolin-2-one () replaces the 6-methoxy group with fluorine. This substitution may reduce metabolic stability but enhance target affinity in certain biological systems .

Variations in the Acyl Group at Position 4

  • 4-Ethoxybenzoyl vs. 2-Furylcarbonyl :
    The compound 5-(4-Bromophenyl)-4-(4-ethoxybenzoyl)-3-hydroxy-1-(pyridin-3-ylmethyl)-1H-pyrrol-2(5H)-one () substitutes the 2-furylcarbonyl with a 4-ethoxybenzoyl group. The ethoxybenzoyl group increases hydrophobicity and may enhance membrane permeability, while the furylcarbonyl’s smaller size and polarity favor solubility in polar solvents .
  • 3-Methyl-4-Propoxybenzoyl vs.

Substituent Effects on the Pyrrolin-2-one Core

  • Morpholinylpropyl vs. Methoxybenzothiazole :
    The morpholinylpropyl group in provides a basic nitrogen atom, enhancing water solubility through protonation at physiological pH. In contrast, the methoxybenzothiazole group in the target compound offers aromaticity and rigidity, favoring stacking interactions in hydrophobic environments .

Structural and Crystallographic Comparisons

Halogen Substitution Impact

  • Bromine vs. Chlorine/Fluorine :
    Isostructural analogs in demonstrate that replacing bromine with chlorine or fluorine preserves molecular conformation but alters crystal packing due to differences in van der Waals radii (Br: 1.85 Å, Cl: 1.75 Å, F: 1.47 Å). Bromine’s larger size may enhance halogen bonding in the crystal lattice, improving thermal stability .

Conformational Analysis

  • Pyrazoline and Thiazole Derivatives: Compounds like 4-(4-bromophenyl)-2-(5-(4-fluorophenyl)-3-(5-methyl-1-p-tolyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole () exhibit similar dihedral angles (5–10°) between aromatic rings, suggesting conserved conformational flexibility in the pyrrolinone core. However, the 6-methoxybenzothiazole group in the target compound introduces additional torsional constraints .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.